Cas no 1889526-43-5 (2-[4-(Trifluoromethyl)phenyl]ethane-1-sulfonyl fluoride)

• Product Name: 2-[4-(Trifluoromethyl)phenyl]ethane-1-sulfonyl fluoride
• CAS No: 1889526-43-5
• MF: C₉H₈F₄O₂S
• MW: 256.217235565186
• CID: 5695391
• PubChem ID: 115047715
• Update Time: 2025-10-12

2-[4-(Trifluoromethyl)phenyl]ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728224
• 2-[4-(Trifluoromethyl)phenyl]ethane-1-sulfonyl fluoride
• 2-[4-(Trifluoromethyl)phenyl]ethane-1-sulfonylfluoride
• 1889526-43-5
• Benzeneethanesulfonyl fluoride, 4-(trifluoromethyl)-

• Inchi： 1S/C9H8F4O2S/c10-9(11,12)8-3-1-7(2-4-8)5-6-16(13,14)15/h1-4H,5-6H2
• InChI Key： YJNYAVXNNFPQAA-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC(C(F)(F)F)=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 256.01811332g/mol
• Monoisotopic Mass: 256.01811332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Boiling Point: 305.7±42.0 °C(Predicted)

Additional information on 2-[4-(Trifluoromethyl)phenyl]ethane-1-sulfonyl fluoride

2-[4-(Trifluoromethyl)phenyl]ethane-1-sulfonyl fluoride (CAS No. 1889526-43-5): An Overview of Its Properties, Applications, and Recent Research

2-[4-(Trifluoromethyl)phenyl]ethane-1-sulfonyl fluoride (CAS No. 1889526-43-5) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, often referred to by its CAS number 1889526-43-5, is characterized by its unique chemical structure, which includes a trifluoromethyl group and a sulfonyl fluoride functional group. These features contribute to its exceptional reactivity and utility in various chemical transformations.

The chemical structure of 2-[4-(Trifluoromethyl)phenyl]ethane-1-sulfonyl fluoride can be represented as C₉H₇F₃O₂S. The presence of the trifluoromethyl group imparts significant electron-withdrawing properties, enhancing the electrophilicity of the sulfonyl fluoride moiety. This combination makes the compound an excellent reagent for nucleophilic substitution reactions, particularly in the synthesis of sulfonamides and other sulfur-containing compounds.

In recent years, 2-[4-(Trifluoromethyl)phenyl]ethane-1-sulfonyl fluoride has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use in the development of new pharmaceuticals. The trifluoromethyl group is known to improve the metabolic stability and pharmacokinetic properties of drug molecules, making it a valuable functional group in drug design. Additionally, the sulfonyl fluoride functionality can be used to introduce sulfonamide groups into target molecules, which are often associated with enhanced biological activity and selectivity.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-[4-(Trifluoromethyl)phenyl]ethane-1-sulfonyl fluoride in the synthesis of novel antiviral agents. The researchers demonstrated that compounds derived from this reagent exhibited potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The improved metabolic stability and enhanced binding affinity of these compounds were attributed to the presence of the trifluoromethyl and sulfonyl fluoride groups.

Beyond medicinal chemistry, 2-[4-(Trifluoromethyl)phenyl]ethane-1-sulfonyl fluoride has also found applications in materials science. Its unique chemical properties make it an attractive reagent for the synthesis of functional polymers and coatings. For example, researchers at a leading materials science institute have utilized this compound to develop new types of fluorinated polymers with enhanced thermal stability and chemical resistance. These polymers have potential applications in various industries, including aerospace, automotive, and electronics.

The synthesis of 2-[4-(Trifluoromethyl)phenyl]ethane-1-sulfonyl fluoride typically involves a multi-step process that includes the reaction of 4-(trifluoromethyl)benzene with an appropriate sulfurylating agent followed by fluorination. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For instance, a green chemistry approach using catalytic fluorination has been reported to significantly reduce waste generation and improve overall yield.

In terms of safety and handling, it is important to note that 2-[4-(Trifluoromethyl)phenyl]ethane-1-sulfonyl fluoride should be handled with care due to its reactivity and potential for forming hazardous by-products. Proper personal protective equipment (PPE) should be worn when working with this compound, and it should be stored in a well-ventilated area away from incompatible materials.

To summarize, 2-[4-(Trifluoromethyl)phenyl]ethane-1-sulfonyl fluoride (CAS No. 1889526-43-5) is a highly versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity make it an invaluable reagent for researchers working in these fields. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry.